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Compound of Interest

Compound Name: rac Felodipine-d3

Cat. No.: B562459

Application Note: Solid-Phase Extraction
Protocol for Felodipine from Urine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Felodipine is a dihydropyridine calcium channel blocker used in the management of
hypertension and angina pectoris.[1] Accurate and reliable quantification of felodipine and its
metabolites in biological matrices such as urine is crucial for pharmacokinetic studies,
therapeutic drug monitoring, and bioequivalence assessment. This application note provides a
detailed protocol for the solid-phase extraction (SPE) of felodipine from human urine using rac
Felodipine-d3 as an internal standard, followed by analysis using Liquid Chromatography with
tandem mass spectrometry (LC-MS/MS).

Chemical Structures
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Compound Chemical Structure

Felodipine

A deuterated analog of felodipine, typically with
o the deuterium labels on the methyl ester group,

rac Felodipine-d3 )
for use as an internal standard. The molecular

formula is C18H16D3CI2NOA4.

Experimental Protocol

This protocol is a recommended starting point and may require optimization for specific

laboratory conditions and equipment.
1. Materials and Reagents

o SPE Cartridges: Reversed-phase C18 or hydrophilic-lipophilic balanced (HLB) cartridges
(e.g., Waters Oasis HLB, 30 mg, 1 mL).

e Reagents:
o Methanol (HPLC grade)

o Acetonitrile (HPLC grade)
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o Formic acid (analytical grade)

o Ammonium acetate (analytical grade)

o Deionized water

e Standards:

o Felodipine analytical standard

o rac Felodipine-d3 (Internal Standard - 1S)

e Equipment:

SPE manifold

o

[¢]

Centrifuge

Vortex mixer

[¢]

[e]

Nitrogen evaporator

o

LC-MS/MS system

2. Sample and Standard Preparation

o Urine Sample Pre-treatment:

[e]

Allow frozen urine samples to thaw completely at room temperature.

o

Centrifuge the urine samples at 4000 rpm for 10 minutes to pellet any particulate matter.

[¢]

To 1 mL of the urine supernatant, add a known concentration of rac Felodipine-d3
working solution.

Vortex mix for 30 seconds.

[¢]

[e]

Add 500 pL of 0.1% formic acid in water and vortex again.
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Standard and Quality Control (QC) Sample Preparation:
o Prepare a stock solution of felodipine and rac Felodipine-d3 in methanol.
o Prepare working standard solutions by serial dilution of the stock solution.

o Spike blank urine with the appropriate amount of felodipine working standard and a fixed
amount of rac Felodipine-d3 working solution to create calibration standards and QC
samples at low, medium, and high concentrations.

. Solid-Phase Extraction (SPE) Procedure

Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of
deionized water. Do not allow the cartridge to dry.

Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow,
steady flow rate (approximately 1-2 mL/min).

Washing:

o Wash the cartridge with 1 mL of 5% methanol in deionized water to remove polar
interferences.

o A secondary wash with a less polar solvent, such as 1 mL of 20% methanol in deionized
water, can be included to remove additional matrix components.

Drying: Dry the SPE cartridge under vacuum or positive pressure for 5-10 minutes to remove
residual water.

Elution: Elute the felodipine and rac Felodipine-d3 from the cartridge with 1 mL of methanol
into a clean collection tube.

Evaporation and Reconstitution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

o Reconstitute the dried residue in 100 pL of the mobile phase (e.g., 80:20 acetonitrile:water
with 0.1% formic acid) for LC-MS/MS analysis.
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4. LC-MS/MS Analysis

e LC Conditions (suggested):

[¢]

Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 3.5 um).

[¢]

Mobile Phase: A gradient or isocratic elution with acetonitrile and water containing 0.1%
formic acid. A typical isocratic condition could be 80:20 (v/v) acetonitrile:water with 0.1%
formic acid.

Flow Rate: 0.3 mL/min.

[¢]

[¢]

Injection Volume: 5-10 L.

[e]

Column Temperature: 40°C.
« MS/MS Conditions (suggested):
o lonization Mode: Electrospray lonization (ESI), Positive.
o Detection Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» Felodipine: The precursor to product ion transition is approximately m/z 384.1 — 338.0.

» rac Felodipine-d3 (IS): The precursor to product ion transition is approximately m/z
387.1 - 338.0.

» Note: These transitions should be optimized on the specific mass spectrometer being
used.

Data Presentation

Table 1: Method Validation Parameters for Felodipine Quantification in Urine
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Parameter Result

) ) 0.1 - 20 ng/mL (example, should be determined
Linearity Range ) o
during validation)

Correlation Coefficient (r2) >0.99
Accuracy -1.4%(2]
Precision (RSD) 3.87%][2]

> 85% (typical, should be determined

Recover
Y experimentally)

0.1 ng/mL (example, should be determined

Limit of Quantification (LOQ) duri lidation)
uring validation

Table 2: LC-MS/MS Parameters

Parameter Felodipine rac Felodipine-d3 (IS)

Precursor lon (Q1) m/z 384.1 387.1

Product lon (Q3) m/z 338.0 338.0

Collision Energy (eV) To be optimized To be optimized

Retention Time (min) To be determined To be determined
Visualization

Diagram 1: Solid-Phase Extraction Workflow for Felodipine from Urine
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Sample Preparation

Urine Sample (1 mL)

\

Spike with rac Felodipine-d3 (IS)

\

Acidify with 0.1% Formic Acid

Sqlid-Phase Extraction

1. Condition
(Methanol, Water)

\

2. Load Sample

\

3. Wash
(5% Methanol, 20% Methanol)

\

4. Dry Cartridge

A/

5. Elute
(Methanol)

Ane; rysis

Evaporate to Dryness

\

Reconstitute in Mobile Phase

A/

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: SPE workflow for felodipine extraction from urine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b562459?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

This detailed protocol and the accompanying information provide a robust framework for the
successful extraction and quantification of felodipine from urine samples, ensuring high-quality
data for clinical and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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